N-[5-(1-adamantyl)-1H-imidazol-2-yl]-3-(1-methylpyrazol-4-yl)propanamide

• IUPAC Name: N-[5-(1-adamantyl)-1H-imidazol-2-yl]-3-(1-methylpyrazol-4-yl)propanamide
• InChI: InChI=1S/C20H27N5O/c1-25-12-13(10-22-25)2-3-18(26)24-19-21-11-17(23-19)20-7-14-4-15(8-20)6-16(5-14)9-20/h10-12,14-16H,2-9H2,1H3,(H2,21,23,24,26)
• InChI Key: XDNHQKGUBPYBDE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CCC(=O)NC2=NC=C(N2)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C20H27N5O
• Molecular Weight: 353.5 g/mol

Description

N-[5-(1-adamantyl)-1H-imidazol-2-yl]-3-(1-methylpyrazol-4-yl)propanamide is a synthetic compound that features a unique combination of adamantyl, imidazole, and pyrazole moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[5-(1-adamantyl)-1H-imidazol-2-yl]-3-(1-methylpyrazol-4-yl)propanamide typically involves multi-step organic synthesisThe reaction conditions often include the use of strong bases, such as sodium hydride, and solvents like dimethylformamide (DMF) to facilitate the reactions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale procedures to improve yield and reduce costs. This could include the use of continuous flow reactors and automated synthesis equipment to streamline the process.

Chemical Reactions Analysis

Types of Reactions

N-[5-(1-adamantyl)-1H-imidazol-2-yl]-3-(1-methylpyrazol-4-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The imidazole and pyrazole rings can be oxidized under specific conditions.

Reduction: The compound can be reduced using common reducing agents like lithium aluminum hydride.

Substitution: The adamantyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide in acidic or basic media.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imidazole N-oxides, while reduction could produce the corresponding amines.

Scientific Research Applications

N-[5-(1-adamantyl)-1H-imidazol-2-yl]-3-(1-methylpyrazol-4-yl)propanamide has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry and catalysis.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of advanced materials and polymers.

Mechanism of Action

The mechanism of action of N-[5-(1-adamantyl)-1H-imidazol-2-yl]-3-(1-methylpyrazol-4-yl)propanamide involves its interaction with specific molecular targets. The adamantyl group provides steric bulk, which can influence the binding affinity and selectivity of the compound. The imidazole and pyrazole rings can participate in hydrogen bonding and π-π interactions, which are crucial for its biological activity. The exact molecular pathways and targets depend on the specific application being investigated .

Comparison with Similar Compounds

Similar Compounds

N-(adamantan-1-yl)-1-(cyclohexylmethyl)-1H-indazole-3-carboxamide: Another compound with an adamantyl group, used in synthetic cannabinoid research.

(4-(adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol:

Uniqueness

N-[5-(1-adamantyl)-1H-imidazol-2-yl]-3-(1-methylpyrazol-4-yl)propanamide is unique due to its combination of adamantyl, imidazole, and pyrazole moieties. This structural arrangement provides a distinct set of chemical and biological properties, making it a versatile compound for various research applications.